Cas no 2172117-99-4 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid
• CAS No: 2172117-99-4
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6149741
• PubChem ID: 165536747
• Update Time: 2025-06-22

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid
• 2172117-99-4
• EN300-1515689
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]ethoxy}acetic acid

• Inchi： 1S/C24H28N2O7/c1-31-16(12-22(27)25-10-11-32-15-23(28)29)13-26-24(30)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： KIWLZVHDGFQYIZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCOCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic Acid: A Comprehensive Overview

The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid, with CAS No. 2172117-99-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, drug delivery, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an acetic acid moiety, all arranged in a specific spatial configuration that imparts unique chemical and biological properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, which is then subjected to various coupling reactions to introduce the methoxy and ethoxy groups. The final step involves the introduction of the acetic acid moiety, which plays a critical role in determining the compound's solubility and reactivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for large-scale applications.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that the Fmoc group can serve as a biodegradable linker in polymeric drug carriers, enabling controlled release of therapeutic agents over extended periods. The methoxy group enhances the compound's hydrophilicity, which is essential for compatibility with biological systems. Furthermore, the acetic acid moiety contributes to the overall stability of the molecule under physiological conditions.

In addition to its role in drug delivery, this compound has shown promise in the field of materials science. Its unique structure allows it to act as a building block for self-assembling materials, such as hydrogels and nanoparticles. Recent studies have highlighted its ability to form stable hydrogels with tunable mechanical properties, making it an attractive candidate for tissue engineering applications. The integration of this compound into hydrogel networks has been shown to enhance cell adhesion and proliferation, which are critical factors for successful tissue regeneration.

The compound's compatibility with biological systems has also led to its exploration in diagnostic applications. For instance, it has been used as a stabilizing agent in biosensors designed for detecting specific analytes in complex biological fluids. The methoxy group plays a pivotal role in enhancing the sensor's sensitivity by improving the interaction between the analyte and the sensing material.

From a structural perspective, the compound's complexity lies in its ability to balance hydrophilic and hydrophobic domains. The Fmoc group introduces a hydrophobic element, while the methoxy and acetic acid groups contribute hydrophilic character. This balance is crucial for ensuring optimal solubility and stability in both aqueous and organic environments.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the molecule's electronic structure by delocalizing electron density through conjugation effects. This delocalization enhances the stability of intermediate species during chemical reactions involving this compound.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on drug delivery systems, materials science, and diagnostic technologies. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.